Cas no 852136-88-0 (N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 852136-88-0
• MF: C₂₀H₁₆N₂O₃
• MW: 332.352644920349
• CID: 6221610
• PubChem ID: 4121455
• Update Time: 2025-10-05

N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide
• N-[(2-methyl-1H-indol-5-yl)methyl]-2-oxochromene-3-carboxamide
• 852136-88-0
• AKOS024591918
• N-((2-methyl-1H-indol-5-yl)methyl)-2-oxo-2H-chromene-3-carboxamide
• F0651-0114
• N-[(2-methyl-1H-indol-5-yl)methyl]-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C20H16N2O3/c1-12-8-15-9-13(6-7-17(15)22-12)11-21-19(23)16-10-14-4-2-3-5-18(14)25-20(16)24/h2-10,22H,11H2,1H3,(H,21,23)
• InChI Key： NUOPCVFFDFQMSU-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C(NCC1C=CC2=C(C=C(C)N2)C=1)=O)=O

Computed Properties

• Exact Mass: 332.11609238g/mol
• Monoisotopic Mass: 332.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide

Research Brief on N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide (CAS: 852136-88-0)

N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide (CAS: 852136-88-0) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique coumarin-indole hybrid structure, has been the subject of recent studies exploring its biological activities, mechanism of action, and pharmacological properties. The following research brief consolidates the latest findings on this molecule, providing insights into its current status and future prospects in drug development.

Recent studies have focused on the compound's role as a modulator of key signaling pathways, particularly those involving protein kinases and nuclear receptors. In vitro and in vivo experiments have demonstrated its ability to inhibit specific kinase targets, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs), which are implicated in various cancers and inflammatory diseases. The structural features of N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide, including its coumarin core and indole moiety, contribute to its binding affinity and selectivity for these targets.

One of the most promising aspects of this compound is its potential as an anti-cancer agent. Preclinical studies have shown that it induces apoptosis in cancer cell lines by disrupting cell cycle progression and activating intrinsic apoptotic pathways. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating neurological disorders, such as Alzheimer's disease and Parkinson's disease, where kinase dysregulation plays a critical role.

Beyond its kinase inhibitory activity, N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide has also been investigated for its anti-inflammatory and antioxidant properties. Research indicates that it can suppress the production of pro-inflammatory cytokines and reactive oxygen species (ROS), making it a candidate for treating chronic inflammatory conditions and oxidative stress-related diseases. These multifaceted biological activities highlight the compound's versatility and therapeutic potential.

Despite these promising findings, challenges remain in the development of N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide as a drug candidate. Pharmacokinetic studies have revealed issues related to its metabolic stability and bioavailability, which need to be addressed through structural optimization and formulation strategies. Furthermore, comprehensive toxicology studies are required to ensure its safety profile before advancing to clinical trials.

In conclusion, N-(2-methyl-1H-indol-5-yl)methyl-2-oxo-2H-chromene-3-carboxamide represents a compelling example of how synthetic chemistry can yield molecules with diverse biological activities. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a valuable tool for both basic research and drug discovery. Continued research efforts aimed at overcoming its current limitations will be crucial in unlocking its full therapeutic potential.